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Storage Condition Powder Form Solution in DMSO
Short-term -20°C [1] [2] -80°C (for 6 months) [1]
Long-term -20°C for 3 years [1] [2] -20°C (for 1 month) [1]
Shipping Room temperature (a few days) [1] -

Property Specification

Purity >98% [1]

Appearance White to off-white solid powder [1]

Solubility (in DMSO) ~100 mg/mL (~232.61 mM) [1]

Experimental Stability Protocols

Preparing Stock Solutions
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Aumitin is highly soluble in DMSO. The following table can help you prepare stock solutions [1]:

Desired Concentration Volume of Solvent per 1 mg of Aumitin
1 mM 2.3261 mL
5mM 0.4652 mL
10 mM 0.2326 mL
20 mM 0.1163 mL

Example Calculation: To make a 10 mM stock solution, dissolve 1 mg of Aumitin in 0.2326 mL of

anhydrous DMSO.

Preparing a Working Solution for Animal Studies

The following is a common formulation for in vivo studies, based on a 10 mg/kg dosage for a 20 g mouse

[2]:

¢ Prepare Mother Liquor: Dissolve the drug in DMSO to a concentration of 40 mg/mL.
¢ Prepare In Vivo Formulation:
o 5% DMSO (50 pL of mother liquor)
o 30% PEG300 (300 pL)
o 5% Tween 80 (50 pL)
o 60% Saline (600 pL) This yields a final working solution concentration of 2 mg/mL. Always use
freshly prepared in vivo formulations.

Troubleshooting FAQs

Q: My Aumitin solution appears discolored. Is it still usable? A: Fresh Aumitin powder is white to off-
white [1]. Any significant discoloration suggests degradation. For critical experiments, it is safest to prepare

a fresh solution from a new powder aliquot.
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Q: Can I store Aumitin in aqueous buffer? A: No definitive public data exists on Aumitin's stability in
aqueous buffers. The provided protocols use DMSO. If an aqueous solution is necessary, you must
empirically determine the stability using a validated HPLC method over your required experimental

timeframe.

Q: The powder was left at room temperature for a week during shipping. Is it still stable? A: The
manufacturer indicates the product is stable at ambient temperature for a few days during ordinary shipping
[1]. A one-week exposure may be acceptable, but for definitive results, you should compare the performance

of the shipped sample against a properly stored sample in a pilot experiment.

Experimental Stability Assessment Workflow

For projects requiring precise concentration or activity data, designing a stability study is crucial. The

diagram below outlines a general workflow for this process.
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Prepare solutions at desired
concentration and pH

Divide into aliquots and
store under test conditions

Remove aliquots at
time intervals (e.g., 0, 6, 12, 24h)

Analyze samples using
HPLC (Stability-Indicating Method)

Measure Peak Area of
Parent Compound

Calculate % Remaining
(Relative to T=0)

Establish Stability Profile:
Determine usable shelf-life

Click to download full resolution via product page

Key Considerations for Researchers
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e Data Limitation: The information provided is primarily from vendor datasheets. For rigorous
research, you should conduct your own stability studies under specific experimental conditions.

e Avoid Freezing Solutions: The guidance is for powder storage. Freezing and thawing DMSO
solutions can lead to water absorption and precipitation; store solutions as recommended and avoid
repeated freeze-thaw cycles [1].

¢ Contact the Manufacturer: For highly specific questions, directly contact the technical support of the
supplier (e.g., InvivoChem or TargetMol) as they may have unpublished stability data [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Aumitin stability storage conditions]. Smolecule, [2026]. [Online
PDF]. Available at: [https://www.smolecule.com/products/b519762#aumitin-stability-storage-

conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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